Cas no 23799-87-3 (Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1))

• Product Name: Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1)
• CAS No: 23799-87-3
• MF: C₁₂H₁₅Cl₂NS
• MW: 276.22519993782
• CID: 281918
• PubChem ID: 211999
• Update Time: 2025-04-19

Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1)
• 2-(5-chloro-1-benzothiophen-3-yl)-N,N-dimethylethanamine,hydrochloride
• DTXSID10178481
• 23799-87-3
• 5-Chloro-N,N-dimethylbenzo(b)thiophene-3-ethylamine hydrochloride
• Benzo(b)thiophene-3-ethylamine, 5-chloro-N,N-dimethyl-, hydrochloride

• Inchi： 1S/C12H14ClNS.ClH/c1-14(2)6-5-9-8-15-12-4-3-10(13)7-11(9)12;/h3-4,7-8H,5-6H2,1-2H3;1H
• InChI Key： FPJKJUYJJFSTFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CS2)CCN(C)C.Cl

Computed Properties

• Exact Mass: 275.03045
• Monoisotopic Mass: 275.030226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5

Experimental Properties

• Boiling Point: 344.4°Cat760mmHg
• Flash Point: 162.1°C
• PSA: 3.24